Cas no 1105213-65-7 (N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide)

• Product Name: N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• CAS No: 1105213-65-7
• MF: C₁₇H₁₂BrF₃N₂O₂S
• MW: 445.25359249115
• CID: 5445413
• PubChem ID: 44116952
• Update Time: 2025-06-09

N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• F3023-0641
• STK988569
• 1105213-65-7
• N-(3-bromophenyl)-2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• AKOS005175344
• VU0507652-1
• N-(3-Bromophenyl)-3,4-dihydro-3-oxo-6-(trifluoromethyl)-2H-1,4-benzothiazine-2-acetamide

• Inchi： 1S/C17H12BrF3N2O2S/c18-10-2-1-3-11(7-10)22-15(24)8-14-16(25)23-12-6-9(17(19,20)21)4-5-13(12)26-14/h1-7,14H,8H2,(H,22,24)(H,23,25)
• InChI Key： SSUHPZBNOJYPHQ-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NC1=CC=CC(Br)=C1)=O

Computed Properties

• Exact Mass: 443.97550g/mol
• Monoisotopic Mass: 443.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.610±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.3±55.0 °C(Predicted)
• pka: 11.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

Professional Introduction to N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide and CAS No 1105213-65-7

N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is a sophisticated organic compound characterized by its intricate molecular structure and significant pharmacological potential. This compound, identified by the CAS number 1105213-65-7, has garnered considerable attention in the field of medicinal chemistry due to its unique chemical properties and promising biological activities. The presence of multiple functional groups, including a bromophenyl moiety and a benzothiazine core, makes this molecule a valuable candidate for further exploration in drug discovery and development.

The benzothiazine scaffold is a well-known pharmacophore in medicinal chemistry, often associated with a wide range of biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. In particular, the 3,4-dihydro-2H-1,4-benzothiazin-2-one derivative is known for its ability to modulate various enzymatic pathways. The incorporation of a trifluoromethyl group at the 6-position of the benzothiazine ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors for its bioavailability and efficacy.

The N-(3-bromophenyl) substituent in the molecule adds another layer of complexity and potential functionality. The bromine atom can serve as a handle for further chemical modifications, allowing for the synthesis of derivatives with tailored properties. This flexibility makes the compound particularly interesting for medicinal chemists who are exploring structure-activity relationships (SAR) to optimize pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies have suggested that N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide may interact with enzymes involved in inflammation and cell proliferation. These interactions are particularly relevant in the context of chronic diseases such as cancer and autoimmune disorders.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of this compound. The benzothiazine core is known to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, the trifluoromethyl group may enhance the potency by reducing metabolic degradation. These findings are supported by recent research indicating that similar benzothiazine derivatives exhibit significant anti-inflammatory effects in animal models.

The pharmacokinetic profile of N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is another area of active investigation. Preliminary data suggest that the compound has a favorable half-life and bioavailability when administered orally. This is attributed to its stable molecular structure and efficient absorption in the gastrointestinal tract. Further studies are needed to optimize dosing regimens and minimize potential side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazine core efficiently. The bromophenyl group is typically introduced during later stages of synthesis to allow for selective functionalization without compromising the integrity of the benzothiazine scaffold.

The potential therapeutic applications of N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide are broad and varied. Beyond its anti-inflammatory properties, this compound shows promise in the treatment of neurological disorders due to its ability to modulate neurotransmitter pathways. Additionally, its structural features make it a suitable candidate for developing new antiviral agents.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been used to identify potential binding sites on target proteins for this compound. These simulations have provided valuable insights into how different parts of the molecule interact with biological targets at an atomic level. This information is crucial for designing next-generation derivatives with improved efficacy and selectivity.

The regulatory landscape for novel pharmaceutical compounds like N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is stringent but well-defined. Researchers must navigate through rigorous preclinical testing before advancing to human clinical trials. However, the promising preclinical data generated so far suggest that this compound has the potential to meet regulatory requirements and eventually reach patients in need.

In conclusion, N-(3-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yll]acetamide (CAS No 1105213-65--7) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted biological activities. The combination of computational studies and experimental research has positioned this compound as a promising candidate for treating various diseases. As research continues to unfold, we can expect further insights into its therapeutic potential and mechanisms of action.